Cas no 89442-18-2 (4-Thiazolidinone, 2-(4-chlorophenyl)-5,5-dimethyl-3-pyrazinyl-)

• Product Name: 4-Thiazolidinone, 2-(4-chlorophenyl)-5,5-dimethyl-3-pyrazinyl-
• CAS No: 89442-18-2
• MF: C₁₅H₁₄ClN₃OS
• MW: 319.809160709381
• CID: 600611
• PubChem ID: 71324254
• Update Time: 2025-04-19

4-Thiazolidinone, 2-(4-chlorophenyl)-5,5-dimethyl-3-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 2-(4-chlorophenyl)-5,5-dimethyl-3-pyrazinyl-
• 2-(4-chlorophenyl)-5,5-dimethyl-3-pyrazin-2-yl-1,3-thiazolidin-4-one
• DTXSID20753743
• 2-(4-Chlorophenyl)-5,5-dimethyl-3-(pyrazin-2-yl)-1,3-thiazolidin-4-one
• 2-(4-Chlorophenyl)-5,5-dimethyl-3-(pyrazin-2-yl)thiazolidin-4-one
• 89442-18-2

• Inchi： 1S/C15H14ClN3OS/c1-15(2)14(20)19(12-9-17-7-8-18-12)13(21-15)10-3-5-11(16)6-4-10/h3-9,13H,1-2H3
• InChI Key： XMVXSQWWSDCKMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1N(C2C=NC=CN=2)C(C(C)(C)S1)=O

Computed Properties

• Exact Mass: 319.0546109g/mol
• Monoisotopic Mass: 319.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.4Ų